Cas no 2228487-98-5 (tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2228487-98-5
• MF: C₁₄H₂₀ClFN₂O₂
• MW: 302.772206306458
• CID: 5929762
• PubChem ID: 165691910
• Update Time: 2025-06-11

tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate
• EN300-1899940
• 2228487-98-5
• tert-butyl N-[1-amino-3-(3-chloro-2-fluorophenyl)propan-2-yl]carbamate

• Inchi： 1S/C14H20ClFN2O2/c1-14(2,3)20-13(19)18-10(8-17)7-9-5-4-6-11(15)12(9)16/h4-6,10H,7-8,17H2,1-3H3,(H,18,19)
• InChI Key： RJLMLAZEHHJBCA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.1197337g/mol
• Monoisotopic Mass: 302.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate (CAS No. 2228487-98-5)

The compound tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate, identified by its CAS No. 2228487-98-5, is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the class of carbamate derivatives, which are widely recognized for their role in drug development and medicinal chemistry. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity and potential utility in targeted therapeutic applications.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. This trend is reflected in the growing number of research papers and patents focusing on fluoroaromatic intermediates like tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate. Researchers are particularly interested in its potential as a building block for kinase inhibitors or protease inhibitors, which are critical in oncology and antiviral drug development.

The synthesis of CAS No. 2228487-98-5 typically involves multi-step organic reactions, including protection-deprotection strategies to safeguard the amino group. The tert-butyl carbamate (Boc) moiety is a common protecting group in peptide chemistry, making this compound a valuable intermediate for peptide-based therapeutics. Its structural features also align with the rising interest in small-molecule drugs that target protein-protein interactions, a hot topic in drug discovery forums.

From an analytical perspective, tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. The 3-chloro-2-fluorophenyl moiety, in particular, is scrutinized for its electronic effects on the overall molecular conformation, which can influence binding affinity in biological systems.

Environmental and regulatory considerations are also paramount when working with halogenated compounds. While CAS No. 2228487-98-5 is not classified as hazardous under current guidelines, its handling requires adherence to green chemistry principles to minimize waste and optimize atom economy. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by chemists and environmental scientists alike.

In summary, tert-butyl N-1-amino-3-(3-chloro-2-fluorophenyl)propan-2-ylcarbamate represents a versatile and scientifically relevant compound with promising applications in modern drug discovery. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in the context of precision medicine and structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will remain at the forefront of innovation.